Cas no 1893408-14-4 (tert-butyl (4R)-3,3-difluoro-4-hydroxypiperidine-1-carboxylate)

• Product Name: tert-butyl (4R)-3,3-difluoro-4-hydroxypiperidine-1-carboxylate
• CAS No: 1893408-14-4
• MF: C₁₀H₁₇F₂NO₃
• MW: 237.243690252304
• MDL: MFCD31642595
• CID: 4631028
• PubChem ID: 86332242
• Update Time: 2025-10-29

tert-butyl (4R)-3,3-difluoro-4-hydroxypiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (R)-tert-butyl 3,3-difluoro-4-hydroxypiperidine-1-carboxylate
• 1-Piperidinecarboxylic acid, 3,3-difluoro-4-hydroxy-, 1,1-dimethylethyl ester, (4R)-
• tert-butyl (4R)-3,3-difluoro-4-hydroxypiperidine-1-carboxylate
• (R)-3,3-Difluoro-4-hydroxy-piperidine-1-carboxylic acid tert-butyl ester
• GISYXRBCSOIMTM-SSDOTTSWSA-N
• (R)-1-Boc-3,3-difluoro-4-hydroxypiperidine
• MFCD31642595
• D86104
• SCHEMBL17630680
• (R)-tert-Butyl3,3-difluoro-4-hydroxypiperidine-1-carboxylate
• 1893408-14-4

• MDL： MFCD31642595
• Inchi： 1S/C10H17F2NO3/c1-9(2,3)16-8(15)13-5-4-7(14)10(11,12)6-13/h7,14H,4-6H2,1-3H3/t7-/m1/s1
• InChI Key： GISYXRBCSOIMTM-SSDOTTSWSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC[C@@H](O)C(F)(F)C1

Computed Properties

• Exact Mass: 237.11764973g/mol
• Monoisotopic Mass: 237.11764973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 49.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-butyl (4R)-3,3-difluoro-4-hydroxypiperidine-1-carboxylate

tert-butyl (4R)-3,3-difluoro-4-hydroxypiperidine-1-carboxylate: A Comprehensive Overview

tert-butyl (4R)-3,3-difluoro-4-hydroxypiperidine-1-carboxylate, also known by its CAS number CAS No. 1893408-14-4, is a highly specialized chemical compound with significant applications in various fields, particularly in pharmaceutical research and development. This compound has garnered attention due to its unique structural properties and potential therapeutic benefits. Recent studies have highlighted its role in modulating specific biological pathways, making it a promising candidate for drug discovery.

The molecular structure of tert-butyl (4R)-3,3-difluoro-4-hydroxypiperidine-1-carboxylate consists of a piperidine ring with a hydroxyl group at the 4R position, two fluorine atoms at the 3-position, and a tert-butyl ester group attached to the carboxylic acid moiety. This configuration imparts the compound with unique stereochemical properties, which are critical for its biological activity. The presence of fluorine atoms enhances the compound's lipophilicity and stability, making it suitable for various chemical reactions and biological assays.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of CAS No. 1893408-14-4. Researchers have developed novel methodologies to construct the piperidine ring with high enantioselectivity, ensuring the correct stereochemistry at the 4R position. These methods often involve asymmetric catalysis or chiral auxiliary techniques, which are pivotal for producing enantiopure compounds required for pharmacological studies.

In terms of applications, tert-butyl (4R)-3,3-difluoro-4-hydroxypiperidine-1-carboxylate has shown potential in the development of drugs targeting central nervous system disorders. Preclinical studies have demonstrated its ability to modulate neurotransmitter systems, particularly dopamine and serotonin receptors, which are implicated in conditions such as depression, anxiety, and Parkinson's disease. The compound's selectivity for these targets makes it a valuable tool for exploring new therapeutic strategies.

Moreover, the compound has been investigated for its anti-inflammatory properties. Studies using in vitro models have shown that CAS No. 1893408-14-4 can inhibit pro-inflammatory cytokines and reduce oxidative stress, suggesting its potential in treating inflammatory diseases such as arthritis and neuroinflammation. These findings underscore the compound's versatility and broad applicability in drug discovery.

The environmental impact of tert-butyl (4R)-3,3-difluoro-4-hydroxypiperidine-1-carboxylate has also been a topic of recent research. Scientists have evaluated its biodegradability and toxicity profiles to assess its safety for industrial use and disposal. Results indicate that the compound exhibits moderate biodegradability under aerobic conditions and shows low acute toxicity to aquatic organisms, aligning with current environmental regulations.

In conclusion, tert-butyl (4R)-3,3-difluoro-4-hydroxypiperidine-1-carboxylate, or CAS No. 1893408-14-4, represents a significant advancement in chemical synthesis and drug development. Its unique structural features and promising biological activities make it a valuable asset in both academic research and industrial applications. As ongoing studies continue to unravel its full potential, this compound is poised to play a crucial role in addressing unmet medical needs and advancing therapeutic interventions.